Cas no 5951-67-7 (α-Elemene)

• Product Name: α-Elemene
• CAS No: 5951-67-7
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 373070
• Update Time: 2025-04-19

α-Elemene Chemical and Physical Properties

Names and Identifiers

• Cyclohexene,6-ethenyl-6-methyl-1-(1-methylethyl)-3-(1-methylethylidene)-, (6S)-
• (6S)-6-ethenyl-6-methyl-1-propan-2-yl-3-propan-2-ylidene-cyclohexene
• α-Elemene
• (S)-6-ethenyl-6-methyl-1-(1-methylethyl)-3-(1-methylethylidene)cyclohexene
• 1-Isopropyl-6-methyl-3-(1-methylethylidene)-6-vinyl-1-cyclohexene-, (S)-
• o-Menth-2-ene, 4-isopropylidene-1-vinyl-

• Inchi： 1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,10,12H,1,8-9H2,2-6H3/t15-/m1/s1
• InChI Key： QDUJKDRUFBJYSQ-OAHLLOKOSA-N
• SMILES： [C@]1(C=C)(C)C(=C/C(=C(\C)/C)/CC1)C(C)C

Computed Properties

• Exact Mass: 204.18792
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.8782
• Boiling Point: 277.87°C (rough estimate)
• Flash Point: 99.6°C
• Refractive Index: 1.5130
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids